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Compound of Interest

Compound Name: Mito-TRFS

Cat. No.: B8195963 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents are paramount. This document provides a comprehensive, step-by-step

guide for the proper disposal of Mito-TRFS, a fluorescent probe used for imaging mitochondrial

thioredoxin reductase. Adherence to these procedures is critical for ensuring laboratory safety

and environmental protection.

Disclaimer: The following procedures are based on general laboratory safety protocols for

chemical waste management. Specific disposal regulations can vary by institution and location.

Always consult your institution's Environmental Health and Safety (EHS) department for

detailed guidance and to ensure full compliance with local and federal regulations.

Key Properties of Mito-TRFS for Disposal
Consideration
Understanding the chemical properties of Mito-TRFS is the first step in determining the correct

disposal pathway. The following table summarizes its key characteristics.
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Property Value

Chemical Formula C38H34IN2O5PS2

Molecular Weight 820.70 g/mol

Physical Form Solid

Appearance Light yellow to green-yellow powder

Common Solvent Dimethyl sulfoxide (DMSO)

Step-by-Step Disposal Procedures for Mito-TRFS
The proper disposal method for Mito-TRFS depends on its physical state: solid (unused or

expired product) or liquid (solutions, typically in DMSO).

1. Disposal of Solid Mito-TRFS Waste

Unused, expired, or contaminated solid Mito-TRFS must be disposed of as hazardous

chemical waste.

Step 1: Personal Protective Equipment (PPE): Before handling, ensure you are wearing

appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves (nitrile

or butyl rubber).

Step 2: Waste Collection: Place the solid Mito-TRFS into a clearly labeled, sealable

container designated for solid hazardous waste. The container must be compatible with the

chemical and in good condition.[1][2]

Step 3: Labeling: The waste container must be labeled with the words "Hazardous Waste,"

the full chemical name "Mito-TRFS," and the approximate quantity.

Step 4: Storage: Store the sealed waste container in a designated satellite accumulation

area, away from incompatible chemicals.[2][3]

Step 5: Arrange for Pickup: Contact your institution's EHS department to schedule a pickup

for the hazardous waste. Do not dispose of solid Mito-TRFS in the regular trash.[3]
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2. Disposal of Liquid Mito-TRFS Waste (in DMSO)

Solutions of Mito-TRFS, commonly prepared in DMSO, must be treated as hazardous liquid

waste. DMSO can facilitate the absorption of other chemicals through the skin, making proper

handling of these solutions critical.

Step 1: Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves. Butyl gloves are often recommended when

working with DMSO.

Step 2: Waste Collection: Collect all liquid waste containing Mito-TRFS and DMSO in a

designated, leak-proof container for organic solvent waste. Ensure the container is

chemically compatible with DMSO and other components in the solution.

Step 3: Labeling: Clearly label the liquid waste container with "Hazardous Waste" and list all

constituents, including "Mito-TRFS" and "Dimethyl Sulfoxide," with their estimated

concentrations.

Step 4: Storage: Keep the waste container tightly sealed when not in use and store it in a

well-ventilated, designated satellite accumulation area, segregated from incompatible waste

streams like acids and bases.

Step 5: Arrange for Pickup: Schedule a waste pickup with your institution's EHS department.

Do not pour Mito-TRFS solutions down the drain.

3. Disposal of Contaminated Labware

Disposable labware (e.g., pipette tips, microfuge tubes) and materials (e.g., absorbent pads)

contaminated with Mito-TRFS should be disposed of as solid hazardous waste.

Step 1: Segregation: Collect all contaminated disposable items in a separate, clearly labeled

bag or container designated for solid chemical waste.

Step 2: Labeling: Label the container with "Hazardous Waste" and a description of the

contents (e.g., "Debris contaminated with Mito-TRFS and DMSO").

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b8195963?utm_src=pdf-body
https://www.benchchem.com/product/b8195963?utm_src=pdf-body
https://www.benchchem.com/product/b8195963?utm_src=pdf-body
https://www.benchchem.com/product/b8195963?utm_src=pdf-body
https://www.benchchem.com/product/b8195963?utm_src=pdf-body
https://www.benchchem.com/product/b8195963?utm_src=pdf-body
https://www.benchchem.com/product/b8195963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8195963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: Disposal: Place the sealed container in the designated solid hazardous waste

accumulation area for pickup by your EHS department.

For reusable glassware, the initial rinse should be collected as hazardous liquid waste.

Subsequent rinses may be permissible for drain disposal, but this should be confirmed with

your local EHS guidelines.

Logical Workflow for Mito-TRFS Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Mito-TRFS.
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Caption: Workflow for the safe disposal of Mito-TRFS waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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